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Compound of Interest

Compound Name: 4-Fluoro-4'-methylchalcone
CAS No.: 13565-38-3
Cat. No.: B1366602
Get Quote
Introduction

4-Fluoro-4'-methylchalcone is a synthetic organic compound belonging to the chalcone
family, which are open-chain flavonoids characterized by a three-carbon a,3-unsaturated
carbonyl system linking two aromatic rings. This particular derivative, featuring a fluorine atom
on one aromatic ring and a methyl group on the other, has garnered significant interest in both
academic and industrial research. The strategic placement of these functional groups
enhances its physicochemical properties and biological activity, making it a valuable building
block in medicinal chemistry and a promising candidate for materials science applications.[1]
This guide provides a comprehensive overview of its chemical identity, synthesis, spectroscopic
characterization, and key applications, with a focus on its utility for researchers in drug
development and materials science.

Core Identity and Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is fundamental
for any research application.
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CAS Number and Nomenclature

e CAS Number: 13565-38-3[1][2]
e IUPAC Name: (E)-3-(4-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one[2]
e Synonyms:

o 4-Fluoro-4'-methylchalcone[2]

[¢]

(2E)-3-(4-fluorophenyl)-1-(p-tolyl)prop-2-en-1-one[2]

o

2-(4-Fluorobenzal)-4'-methylacetophenone[1]

o

2-(4-Fluorobenzylidene)-4'-methylacetophenone[1]

[¢]

(E)-3-(4-fluorophenyl)-1-(p-tolyl)prop-2-en-1-one[2]

Physicochemical Data Summary

The key properties of 4-Fluoro-4'-methylchalcone are summarized in the table below. This
data is critical for determining appropriate solvents, storage conditions, and analytical methods.

Property Value Source
Molecular Formula Ci16H13FO [1][2]
Molecular Weight 240.28 g/mol [1]
Appearance Light orange to yellow to green o
powder/crystal

Melting Point 130-134 °C [1]
Purity > 98% (by GC) [1]
Storage Store at room temperature [1]
Monoisotopic Mass 240.095043196 Da [2]
Topological Polar Surface Area  17.1 A2 [2]
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Synthesis and Spectroscopic Characterization

The synthesis of chalcones is a cornerstone of organic chemistry education and research due
to its reliability and versatility. The primary route to 4-Fluoro-4'-methylchalcone is the Claisen-
Schmidt condensation.

Synthesis Pathway: Claisen-Schmidt Condensation

This base-catalyzed condensation reaction involves the reaction of an aromatic aldehyde (4-
fluorobenzaldehyde) with an aromatic ketone (4'-methylacetophenone). The causality of this
reaction hinges on the generation of a nucleophilic enolate from the ketone, which then attacks
the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration of the aldol
intermediate yields the stable a,B-unsaturated ketone system characteristic of chalcones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemimpex.com [chemimpex.com]

e 2. 4-Fluoro-4'-methylchalcone | C16H13FO | CID 5702626 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 4-Fluoro-4'-
methylchalcone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366602/docs#an-in-depth-technical-guide-to-4-
fluoro-4-methylchalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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